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Compound of Interest

Compound Name: gamma-Glutamyl-lysine

Cat. No.: B033441

For Immediate Implementation: This guide provides crucial safety and logistical information for
researchers, scientists, and drug development professionals handling gamma-Glutamyl-
lysine. Adherence to these protocols is essential for ensuring a safe laboratory environment
and the integrity of your research.

While gamma-Glutamyl-lysine is a naturally occurring dipeptide and is not classified as a
hazardous substance, standard laboratory safety protocols should always be followed. The
information presented here is based on general safety principles for handling non-hazardous
chemical compounds in a laboratory setting, in the absence of a specific Safety Data Sheet
(SDS) for this compound.

Personal Protective Equipment (PPE) at a Glance

Arisk assessment should always be conducted prior to handling any chemical. For gamma-
Glutamyl-lysine, the following minimum PPE is recommended to prevent direct contact and
ensure personal safety.
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PPE Category Recommended Equipment  Rationale

Safety glasses with side )
Protects eyes from potential

Eye Protection shields or chemical splash
splashes or aerosols.
goggles
] o Prevents direct skin contact
Hand Protection Nitrile or latex gloves )
with the compound.
] Protects skin and personal
Body Protection Laboratory coat

clothing from contamination.

Operational Plan: From Receipt to Disposal

A systematic approach to handling gamma-Glutamyl-lysine minimizes the risk of
contamination and ensures safe laboratory practices.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

» Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed when
not in use. Refer to the supplier's instructions for optimal storage temperature, which is often
at or below room temperature.

Handling and Use

o Work Area: Handle the compound in a well-ventilated area, such as a chemical fume hood,
especially when working with the powdered form to avoid inhalation of dust particles.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory. Do not eat, drink, or smoke in the laboratory.

¢ Spill Management: In case of a spill, wear appropriate PPE, absorb the spill with an inert
material (e.g., vermiculite, sand), and place it in a sealed container for disposal. Clean the
spill area with a suitable laboratory detergent and water.

Disposal Plan
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Dispose of gamma-Glutamyl-lysine and any contaminated materials in accordance with local,
state, and federal regulations. As a non-hazardous compound, it can typically be disposed of
as general laboratory waste. However, it is crucial to consult your institution's specific waste
disposal guidelines.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of gamma-
Glutamyl-lysine.

Property Value Source
Molecular Formula C11H21N30s PubChem
Molecular Weight 275.30 g/mol PubChem
Solid (likely a white or off-white ~ General knowledge of similar
Appearance
powder) compounds
Solubility Soluble in water Inferred from structure
Melting Point Not available -
Boiling Point Not available -
No specific toxicity data
Toxicity available. Treat with standard -

laboratory caution.

Experimental Workflow: Safe Handling Protocol

The following diagram illustrates the standard operating procedure for the safe handling of
gamma-Glutamyl-lysine in a laboratory setting.

Preparation Handling Cleanup & Disposal

Conduct Risk Don Appropriate [ Weigh/Measure in Perform Decontaminate Dispose of Waste Remove and Dispose Wash Hands
Assessment PPE Vented Enclosure Experiment Work Area Properly of PPE Thoroughly
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Safe handling workflow for gamma-Glutamyl-lysine.

Logical Relationship: PPE Selection Guide

The selection of appropriate PPE is based on the potential for exposure. This diagram outlines
the decision-making process.

Task Assessment:
Handling gamma-Glutamyl-lysine

Potential Exposure
Y
; Risk of Inhalation
Rls\kof-Splas/m (powder)?
Low High Yes
Required PPE

Work in Fume Hood
or Vented Enclosure

Safety Glasses Chemical Splash Standard Lab Coat
with Side Shields Goggles and Gloves

Click to download full resolution via product page

Decision tree for selecting appropriate PPE.

 To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety and
Handling for gamma-Glutamyl-lysine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033441#personal-protective-equipment-for-handling-
gamma-glutamyl-lysine]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b033441?utm_src=pdf-body-img
https://www.benchchem.com/product/b033441?utm_src=pdf-body
https://www.benchchem.com/product/b033441?utm_src=pdf-body-img
https://www.benchchem.com/product/b033441#personal-protective-equipment-for-handling-gamma-glutamyl-lysine
https://www.benchchem.com/product/b033441#personal-protective-equipment-for-handling-gamma-glutamyl-lysine
https://www.benchchem.com/product/b033441#personal-protective-equipment-for-handling-gamma-glutamyl-lysine
https://www.benchchem.com/product/b033441#personal-protective-equipment-for-handling-gamma-glutamyl-lysine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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